Cas no 2108394-26-7 (3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 2108394-26-7
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 6257013
• PubChem ID: 119105019
• Update Time: 2025-11-06

3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane
• 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane
• (3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(1,3-thiazol-4-yl)methanone
• AKOS026698707
• 2108394-26-7
• ((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(thiazol-4-yl)methanone
• F6560-0316

• Inchi： 1S/C16H17N3O2S/c20-16(14-9-22-10-18-14)19-11-4-5-12(19)8-13(7-11)21-15-3-1-2-6-17-15/h1-3,6,9-13H,4-5,7-8H2
• InChI Key： DZKMEDORKLGGFB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1C2CC(CC1CC2)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane

Introduction to 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane (CAS No. 2108394-26-7)

3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2108394-26-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential applications in drug development.

The molecular structure of 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane is characterized by a bicyclic framework, which includes a pyridine ring, a thiazole ring, and an azabicyclo structure. This intricate arrangement of heterocyclic rings imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both oxygen and sulfur atoms in the molecule further enhances its potential as a pharmacophore, enabling diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural complexity of heterocyclic compounds. 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane represents an excellent example of such a compound, as it combines the advantages of multiple heterocyclic systems into a single molecular entity. This multifaceted approach has led to several innovative strategies in drug design, particularly in the quest to identify molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane is its potential as a scaffold for the development of new drugs targeting various diseases. The compound's ability to modulate biological pathways makes it particularly relevant in areas such as oncology, neurology, and anti-inflammatory therapies. Researchers have been exploring its interactions with enzymes and receptors that are implicated in these diseases, with promising preliminary results.

The synthesis of 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane presents significant challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The development of efficient synthetic routes has been a key focus for chemists working in this field, as it enables the rapid exploration of analogs and derivatives that may exhibit even more favorable pharmacological properties.

Recent studies have highlighted the importance of 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane in medicinal chemistry by demonstrating its ability to interact with specific biological targets in vitro and in vivo. For instance, research has shown that this compound can inhibit certain enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The role of computational chemistry in the study of 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane cannot be overstated. Molecular modeling techniques have been instrumental in understanding how this compound interacts with its biological targets at the atomic level. These insights have guided the design of modified versions of the molecule that could improve its efficacy and reduce potential side effects. By integrating experimental data with computational predictions, researchers are able to accelerate the drug discovery process significantly.

The future prospects for 3-(pyridin-2-yloxy)-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo3.2.1octane are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of complex organic molecules like this one. It is likely that CAS No 2108394-26-7 will continue to be a cornerstone in pharmaceutical research for years to come.